Cas no 2138534-86-6 (2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine)

2-(Methylamino)ethyl 2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine is a specialized amine derivative featuring a 1,2,4-triazole moiety and a trifluoroethyl group. Its unique structure combines nitrogen-rich heterocyclic and fluorinated components, making it valuable for applications in medicinal chemistry and agrochemical research. The presence of the triazole ring enhances its potential as a ligand or intermediate in metal coordination and bioactive compound synthesis. The trifluoroethyl group contributes to improved lipophilicity and metabolic stability, which is advantageous in drug design. This compound is particularly useful for developing novel enzyme inhibitors or antimicrobial agents due to its tailored reactivity and structural versatility. High purity and precise synthesis ensure consistent performance in research applications.

2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine structure

2138534-86-6 structure

Product Name:2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine

CAS No:2138534-86-6

MF:C₉H₁₆F₃N₅

MW:251.252051353455

CID:6415009

PubChem ID:165961403

Update Time:2025-10-30

2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

- 2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine
- 2138534-86-6
- [2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine
- EN300-1179292
- Inchi： 1S/C9H16F3N5/c1-13-2-3-16(6-9(10,11)12)4-5-17-8-14-7-15-17/h7-8,13H,2-6H2,1H3
- InChI Key： SRECIPNZQCLDKF-UHFFFAOYSA-N
- SMILES： FC(CN(CCNC)CCN1C=NC=N1)(F)F

Computed Properties

Exact Mass: 251.13578002g/mol
Monoisotopic Mass: 251.13578002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 46Å²

2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1179292-0.05g	[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine	2138534-86-6	0.05g	$1068.0	2023-05-23
Enamine	EN300-1179292-0.1g	[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine	2138534-86-6	0.1g	$1119.0	2023-05-23
Enamine	EN300-1179292-0.25g	[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine	2138534-86-6	0.25g	$1170.0	2023-05-23
Enamine	EN300-1179292-0.5g	[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine	2138534-86-6	0.5g	$1221.0	2023-05-23
Enamine	EN300-1179292-1.0g	[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine	2138534-86-6	1g	$1272.0	2023-05-23
Enamine	EN300-1179292-2.5g	[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine	2138534-86-6	2.5g	$2492.0	2023-05-23
Enamine	EN300-1179292-5.0g	[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine	2138534-86-6	5g	$3687.0	2023-05-23
Enamine	EN300-1179292-10.0g	[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine	2138534-86-6	10g	$5467.0	2023-05-23
Enamine	EN300-1179292-50mg	[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine	2138534-86-6	50mg	$888.0	2023-10-03
Enamine	EN300-1179292-100mg	[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine	2138534-86-6	100mg	$930.0	2023-10-03

2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543

Additional information on 2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine

Research Brief on 2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine (CAS: 2138534-86-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine (CAS: 2138534-86-6) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and potential clinical applications. The compound's unique structural features, including the triazole and trifluoroethyl moieties, contribute to its bioactivity and make it a subject of significant scientific interest.

The synthesis of 2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as multi-step organic synthesis and chromatography to achieve high-purity batches suitable for pharmacological testing. The compound's stability under physiological conditions has also been investigated, with findings suggesting that it remains stable in a wide range of pH environments, which is crucial for its potential use in drug formulations.

Pharmacological studies have revealed that 2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine exhibits potent activity against specific biological targets, including enzymes involved in inflammatory pathways. In vitro assays demonstrate its ability to inhibit key enzymes with IC50 values in the nanomolar range, indicating high potency. Additionally, preliminary in vivo studies in animal models have shown promising results in reducing inflammation and pain, suggesting potential applications in treating chronic inflammatory diseases.

The mechanism of action of this compound is under active investigation. Current hypotheses suggest that it may act as a modulator of specific receptor pathways, although further studies are needed to elucidate the exact molecular interactions. Structural-activity relationship (SAR) studies are also being conducted to explore modifications that could enhance its efficacy and reduce potential side effects.

In conclusion, 2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine (CAS: 2138534-86-6) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure, combined with its potent biological activity, positions it as a potential lead compound for novel therapeutics. Future research should focus on comprehensive preclinical evaluations to assess its safety and efficacy, paving the way for potential clinical trials.